Cas no 1444695-23-1 (6-chloro-3-fluoro-N-(3-methoxyphenyl)methylpyridine-2-carboxamide)

• Product Name: 6-chloro-3-fluoro-N-(3-methoxyphenyl)methylpyridine-2-carboxamide
• CAS No: 1444695-23-1
• MF: C₁₄H₁₂ClFN₂O₂
• MW: 294.708685874939
• CID: 5456561
• PubChem ID: 75390819
• Update Time: 2025-06-09

6-chloro-3-fluoro-N-(3-methoxyphenyl)methylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26589531
• AKOS033399074
• 1444695-23-1
• 6-chloro-3-fluoro-N-[(3-methoxyphenyl)methyl]pyridine-2-carboxamide
• Z1526747036
• 6-Chloro-3-fluoro-N-[(3-methoxyphenyl)methyl]-2-pyridinecarboxamide
• 6-chloro-3-fluoro-N-(3-methoxyphenyl)methylpyridine-2-carboxamide

• Inchi： 1S/C14H12ClFN2O2/c1-20-10-4-2-3-9(7-10)8-17-14(19)13-11(16)5-6-12(15)18-13/h2-7H,8H2,1H3,(H,17,19)
• InChI Key： TXAOHCZHHQUPIW-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=CC(OC)=C2)=O)=NC(Cl)=CC=C1F

Computed Properties

• Exact Mass: 294.0571335g/mol
• Monoisotopic Mass: 294.0571335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 434.8±45.0 °C(Predicted)
• pka: 11.79±0.46(Predicted)

Additional information on 6-chloro-3-fluoro-N-(3-methoxyphenyl)methylpyridine-2-carboxamide

Professional Introduction to 6-chloro-3-fluoro-N-(3-methoxyphenyl)methylpyridine-2-carboxamide (CAS No. 1444695-23-1)

6-chloro-3-fluoro-N-(3-methoxyphenyl)methylpyridine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1444695-23-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 6-chloro-3-fluoro-N-(3-methoxyphenyl)methylpyridine-2-carboxamide incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a chloro substituent at the sixth position of the pyridine ring, a fluoro group at the third position, and a carboxamide moiety at the second position enhances its reactivity and binding affinity to biological targets. Additionally, the N-(3-methoxyphenyl)methyl group introduces a lipophilic component, which is often crucial for drug bioavailability and membrane permeability.

In recent years, there has been a surge in research focused on developing novel pyridine-based compounds due to their versatile pharmacological profiles. Pyridine derivatives are widely recognized for their role in various therapeutic areas, including central nervous system disorders, oncology, and anti-inflammatory treatments. The specific arrangement of substituents in 6-chloro-3-fluoro-N-(3-methoxyphenyl)methylpyridine-2-carboxamide makes it an intriguing candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential as a scaffold for developing small-molecule inhibitors. The carboxamide group, in particular, is known to form stable hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. This property is particularly valuable in the design of drugs that require precise interaction with specific enzymes or receptors. Recent studies have demonstrated that pyridine-based carboxamides can modulate the activity of enzymes involved in metabolic pathways, offering a promising avenue for therapeutic intervention.

The fluoro substituent at the third position of the pyridine ring is another critical feature that contributes to the compound's pharmacological properties. Fluorinated aromatic compounds are well-documented for their ability to improve metabolic stability and binding affinity. This modification can significantly enhance the compound's half-life in vivo and its interaction with biological targets. Moreover, fluorine atoms can influence the electronic properties of the molecule, allowing for fine-tuning of its biological activity.

The methoxy group on the phenyl ring further enhances the lipophilicity of 6-chloro-3-fluoro-N-(3-methoxyphenyl)methylpyridine-2-carboxamide, which is essential for crossing biological membranes and achieving effective drug delivery. Lipophilic modifications are often employed in drug design to improve oral bioavailability and tissue distribution. This characteristic makes the compound particularly suitable for applications where systemic delivery is required.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications affect biological activity. These tools have enabled researchers to predict the binding modes of 6-chloro-3-fluoro-N-(3-methoxyphenyl)methylpyridine-2-carboxamide with various biological targets, providing insights into its potential therapeutic effects. For instance, studies using molecular dynamics simulations have shown that this compound can interact with enzymes involved in inflammation pathways, suggesting its utility in developing anti-inflammatory agents.

In addition to its potential as an inhibitor, 6-chloro-3-fluoro-N-(3-methoxyphenyl)methylpyridine-2-carboxamide has also been explored as a precursor for more complex molecules. Its structural framework allows for further derivatization, enabling the creation of novel compounds with enhanced pharmacological properties. This flexibility makes it a valuable tool in synthetic chemistry and drug development pipelines.

The synthesis of 6-chloro-3-fluoro-N-(3-methoxyphenyl)methylpyridine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve high yields and purity. These synthetic strategies highlight the compound's complexity and the expertise required to produce it on an industrial scale.

The growing interest in this compound underscores its significance in modern pharmaceutical research. As more data becomes available on its biological activities and synthetic feasibility, it is likely to be integrated into various drug discovery programs. The combination of computational modeling, synthetic chemistry, and biological testing will be crucial in determining its full potential as a therapeutic agent.

In conclusion, 6-chloro-3-fluoro-N-(3-methoxyphenyl)methylpyridine-2-carboxamide (CAS No. 1444695-23-1) represents a fascinating example of how structural complexity can lead to novel pharmacological activities. Its unique combination of functional groups makes it an attractive candidate for further research in drug discovery. As advancements continue in synthetic chemistry and computational biology, this compound is poised to play a significant role in developing next-generation therapeutics.